Cas no 99960-09-5 (2-Ethoxycarbonylphenyl Isothiocyanate)

2-Ethoxycarbonylphenyl Isothiocyanate structure
99960-09-5 structure
Product Name:2-Ethoxycarbonylphenyl Isothiocyanate
CAS No:99960-09-5
MF:C10H9NO2S
MW:207.248961210251
MDL:MFCD00041063
CID:91186
PubChem ID:523235
Update Time:2025-04-18

2-Ethoxycarbonylphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-isothiocyanatobenzoate
    • 2-(Ethoxycarbonyl)phenyl isothiocyanate
    • 2-Isothiocyanatobenzoic acid ethyl ester
    • 2-Ethoxycarbonylphenyl isothiocyanate
    • Ethyl 2-isothiocyanatobenzoate #
    • isothiocyanatobenzoic acid ethyl ester
    • J-802078
    • 2-isothiocyanato-benzoic acid ethyl ester
    • FT-0612726
    • Benzoic acid,2-isothiocyanato-,ethyl ester
    • Benzoic acid, 2-isothiocyanato-, ethyl ester
    • 99960-09-5
    • DTXSID00335167
    • Ethyl 2-isothiocyanatobenzoate, 95%
    • AKOS003355347
    • SCHEMBL1457077
    • VS-02279
    • MFCD00041063
    • A846110
    • DB-021023
    • BBL010007
    • STK801395
    • 2-Isothiocyanatobenzoicacidethylester
    • 2-Ethoxycarbonylphenyl Isothiocyanate
    • MDL: MFCD00041063
    • Inchi: 1S/C10H9NO2S/c1-2-13-10(12)8-5-3-4-6-9(8)11-7-14/h3-6H,2H2,1H3
    • InChI Key: TYEPWLJHQLYWSR-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC=CC=1C(=O)OCC
    • BRN: 3267738

Computed Properties

  • Exact Mass: 207.03500
  • Monoisotopic Mass: 207.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 70.8Ų

Experimental Properties

  • Color/Form: Grayish yellow pungent liquid
  • Density: 1.201 g/mL at 25 °C(lit.)
  • Boiling Point: 150 °C1 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.614(lit.)
  • PSA: 70.75000
  • LogP: 2.59760
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

2-Ethoxycarbonylphenyl Isothiocyanate Security Information

  • Hazardous Material transportation number:2810
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S23-S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Risk Phrases:R20/21/22; R36/37/38
  • Packing Group:II
  • Safety Term:6.1
  • HazardClass:6.1
  • PackingGroup:II

2-Ethoxycarbonylphenyl Isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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